Cas no 221548-37-4 (2-Cyclopropyl-5-methyl-1H-benzimidazole)

• Product Name: 2-Cyclopropyl-5-methyl-1H-benzimidazole
• CAS No: 221548-37-4
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD18807581
• CID: 244273
• PubChem ID: 15361503
• Update Time: 2025-11-02

2-Cyclopropyl-5-methyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-cyclopropyl-6-methyl-
• 1H-Benzimidazole,2-cyclopropyl-5-methyl- (9CI)
• 2-cyclopropyl-6-methyl-1H-1,3-benzodiazole
• SCHEMBL19824770
• 2-Cyclopropyl-5-methyl-1H-benzimidazole
• AKOS010204305
• 2-cyclopropyl-5-methyl-1H-benzo[d]imidazole
• 2-cyclopropyl-5-methyl-1H-1,3-benzodiazole
• 221548-37-4
• LS-10109
• 2-cyclopropyl-6-methyl-1H-benzimidazole
• DTXSID301280971
• MFCD18807581
• AKOS025396701

• MDL： MFCD18807581
• Inchi： 1S/C11H12N2/c1-7-2-5-9-10(6-7)13-11(12-9)8-3-4-8/h2,5-6,8H,3-4H2,1H3,(H,12,13)
• InChI Key： WAASPOBYBJHHGQ-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C=CC=2N=C1C1CC1

Computed Properties

• Exact Mass: 172.10016
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

Additional information on 2-Cyclopropyl-5-methyl-1H-benzimidazole

Exploring the Versatile Applications of 2-Cyclopropyl-5-methyl-1H-benzimidazole (CAS No. 221548-37-4)

The chemical compound 2-Cyclopropyl-5-methyl-1H-benzimidazole (CAS No. 221548-37-4) has garnered significant attention in recent years due to its unique structural properties and wide-ranging applications. As a member of the benzimidazole family, this compound exhibits remarkable stability and reactivity, making it a valuable intermediate in pharmaceutical and material science research. Researchers and industry professionals frequently search for terms like "benzimidazole derivatives," "cyclopropyl-substituted heterocycles," and "small molecule drug discovery" – all of which highlight the growing interest in this chemical space.

From a structural perspective, 2-Cyclopropyl-5-methyl-1H-benzimidazole features a fused bicyclic system with a cyclopropyl group at the 2-position and a methyl substituent at the 5-position. This specific substitution pattern contributes to its distinct electronic properties and molecular interactions. The presence of the cyclopropyl ring, known for its angle strain and unique bonding characteristics, often enhances the compound's biological activity when incorporated into drug candidates. Many researchers investigating "strained ring systems in medicinal chemistry" or "bioisosteric replacements" find this compound particularly interesting for their work.

In pharmaceutical applications, 2-Cyclopropyl-5-methyl-1H-benzimidazole serves as a crucial building block for various therapeutic agents. The benzimidazole core is a privileged structure in drug design, appearing in numerous FDA-approved medications. Current trends in drug discovery, such as the development of "targeted cancer therapies" and "kinase inhibitors," frequently utilize similar heterocyclic scaffolds. The compound's ability to participate in hydrogen bonding and π-π stacking interactions makes it valuable for designing molecules that can modulate protein-protein interactions, a hot topic in modern "drug discovery approaches."

The material science field has also found applications for 2-Cyclopropyl-5-methyl-1H-benzimidazole, particularly in the development of organic electronic materials. With growing interest in "organic semiconductors" and "molecular electronics," researchers are exploring how the conjugated system of benzimidazoles can contribute to charge transport properties. The cyclopropyl moiety in this compound may offer unique steric and electronic effects that could tune material performance, making it relevant to searches for "advanced functional materials" and "molecular engineering."

Synthetic accessibility is another advantage of 2-Cyclopropyl-5-methyl-1H-benzimidazole. The compound can be prepared through well-established routes involving condensation reactions of appropriately substituted o-phenylenediamines with cyclopropanecarboxylic acid derivatives. This synthetic versatility aligns with current interests in "green chemistry approaches" and "atom-economical transformations," as researchers seek more efficient ways to construct complex molecules. The presence of both the methyl group and cyclopropyl ring provides multiple handles for further functionalization, enabling diverse structure-activity relationship studies.

Recent advancements in computational chemistry have shed new light on the properties of 2-Cyclopropyl-5-methyl-1H-benzimidazole. Molecular modeling studies investigating "heterocyclic compound conformations" and "non-covalent interactions" frequently use this compound as a model system. The strained cyclopropyl group introduces interesting steric effects that influence the molecule's overall conformation and interaction patterns, making it a valuable case study for understanding "molecular recognition principles" in chemical biology.

The commercial availability of 2-Cyclopropyl-5-methyl-1H-benzimidazole (CAS No. 221548-37-4) has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers often list this compound under categories like "pharmaceutical intermediates" and "heterocyclic building blocks," catering to customers searching for "high-purity specialty chemicals." Quality control typically involves advanced analytical techniques such as HPLC and NMR spectroscopy, ensuring the compound meets the stringent requirements of modern research applications.

Looking toward future applications, 2-Cyclopropyl-5-methyl-1H-benzimidazole shows promise in emerging areas like "proteolysis targeting chimeras" (PROTACs) and "covalent inhibitor design." The compound's modular structure allows for strategic modifications that could enhance its utility in these cutting-edge therapeutic modalities. Additionally, its potential in "metal-organic frameworks" (MOFs) and "supramolecular chemistry" applications continues to be explored, demonstrating the versatility of this small but structurally intriguing molecule.

For researchers working with 2-Cyclopropyl-5-methyl-1H-benzimidazole, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be followed when working with this compound. The scientific community's ongoing interest in "safe chemical handling practices" and "laboratory safety protocols" underscores the importance of these considerations in all chemical research endeavors.

In conclusion, 2-Cyclopropyl-5-methyl-1H-benzimidazole (CAS No. 221548-37-4) represents a fascinating case study in modern heterocyclic chemistry. Its combination of a benzimidazole core with strategic cyclopropyl and methyl substitutions creates a versatile scaffold with applications spanning drug discovery, materials science, and fundamental chemical research. As scientific inquiries continue to evolve – whether in searches for "new heterocyclic pharmacophores" or "functional material design" – this compound will likely remain an important tool in the chemist's arsenal, bridging the gap between molecular structure and functional application.